Cas no 61899-39-6 (BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)-)

• Product name: BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)-
• CAS No: 61899-39-6
• MF: C₈H₉N^.HCl
• MW: 155.625
• CID: 3398087
• PubChem ID: 162369885

BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)- Chemical and Physical Properties

Names and Identifiers

• BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)-
• Bicyclo[4.2.0]octa-1,3,5-trien-7-amine, hydrochloride, (R)- (9CI)
• (R)-bicyclo[4.2.0]octa-1(6),2,4-trien-7-amine hydrochloride
• 61899-39-6
• AS-0667
• (R)-Bicyclo[4.2.0]octa-1,3,5-trien-7-amine hydrochloride
• (7R)-bicyclo[4.2.0]octa-1(6),2,4-trien-7-amine hydrochloride
• E80441

• Inchi： InChI=1S/C8H9N.ClH/c9-8-5-6-3-1-2-4-7(6)8;/h1-4,8H,5,9H2;1H/t8-;/m1./s1
• InChI Key： DMXZQYQZYGGJTC-DDWIOCJRSA-N

Computed Properties

• Exact Mass: 155.0501770Da
• Monoisotopic Mass: 155.0501770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)-

Comprehensive Overview of BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)- (CAS No. 61899-39-6)

BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)- (CAS No. 61899-39-6) is a chiral bicyclic amine derivative with significant potential in pharmaceutical and organic synthesis. Its unique bicyclo[4.2.0]octa-1,3,5-triene scaffold and (R)-configuration make it a valuable building block for asymmetric catalysis and drug discovery. Researchers are increasingly interested in this compound due to its structural rigidity and ability to modulate biological activity, aligning with the growing demand for enantiomerically pure intermediates.

In recent years, the search for novel chiral amines has surged, driven by advancements in green chemistry and sustainable synthesis. BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)- fits this trend as its synthesis can be optimized using eco-friendly methods like enzymatic resolution or metal-free catalysis. This aligns with the broader industry shift toward reducing environmental impact, a topic frequently searched in scientific databases and AI-driven platforms.

The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for formulation studies. Its application in central nervous system (CNS) drug development is particularly noteworthy, as the bicyclic framework may interact with neurotransmitter receptors. Questions like "How do chiral amines improve drug efficacy?" or "What are the applications of bicyclic amines in medicine?" are common among researchers, reflecting the compound's relevance in cutting-edge science.

From a synthetic perspective, BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)- offers opportunities for ring-opening reactions and cross-coupling transformations. These reactions are pivotal in constructing complex molecular architectures, a hot topic in methodology development forums. The compound's CAS No. 61899-39-6 is often queried in chemical databases, underscoring its utility in academic and industrial settings.

Quality control of BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)- is critical, with analytical techniques like HPLC and chiral chromatography ensuring enantiopurity. This resonates with the pharmaceutical industry's emphasis on QC/QA compliance, a frequently searched term in regulatory discussions. The compound's stability under various pH conditions is another area of interest, as revealed by user queries about "amine hydrochloride degradation pathways."

In summary, BICYCLO[4.2.0]OCTA-1,3,5-TRIEN-7-AMINE, HYDROCHLORIDE, (R)- represents a versatile chiral synthon with broad applicability. Its intersection with trends like asymmetric synthesis, CNS therapeutics, and green chemistry ensures its continued relevance in scientific literature and patent filings. Researchers exploring CAS No. 61899-39-6 will find it a compelling subject for both theoretical and applied studies.